N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-3,4-difluorobenzamide

• IUPAC Name: N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C20H11BrClF2NO2/c21-12-6-8-18(25-20(27)11-5-7-16(23)17(24)9-11)14(10-12)19(26)13-3-1-2-4-15(13)22/h1-10H,(H,25,27)
• InChI Key: QLCRBGMGYJAUFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)Br)NC(=O)C3=CC(=C(C=C3)F)F)Cl
• Molecular Formula: C20H11BrClF2NO2
• Molecular Weight: 450.7 g/mol

Description

“2-Bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide” is a solid compound with a molecular weight of 387.06. It is stored in an inert atmosphere at 2-8°C.

Molecular Structure Analysis

The InChI code for the compound is 1S/C15H10BrCl2NO2/c16-8-14(20)19-13-6-5-9(17)7-11(13)15(21)10-3-1-2-4-12(10)18/h1-7H,8H2,(H,19,20).

Physical And Chemical Properties Analysis

The compound is a solid and is stored at temperatures between 2-8°C. It has a molecular weight of 387.06.

Scientific Research Applications

Synthesis and Structural Analysis

Research efforts have focused on the synthesis and characterization of compounds with structural similarities, revealing insights into their crystal structure, spectroscopic properties, and theoretical calculations. For instance, the synthesis of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide demonstrated the relationship between structure and antitumor activity, highlighting the role of crystal structure in medicinal chemistry applications (He, Yang, Hou, Teng, & Wang, 2014). Similarly, studies on N-[2-(trifluoromethyl)phenyl]benzamides detailed their crystal structures, providing a basis for understanding molecular interactions and the effects of halogen substitution on aggregation and complex formation (Suchetan, Suresha, Naveen, & Lokanath, 2016).

Biological Activity

The antitumor and antimicrobial activities of structurally similar compounds have been a significant area of research. Investigations into the biological activity of benzamide derivatives have shown potential in inhibiting photosynthetic electron transport, with implications for developing new herbicides or antimicrobial agents (Kráľová, Šeršen, Pesko, Waisser, & Kubicová, 2013). Additionally, studies on the antiviral activity of N-phenylbenzamide derivatives against enterovirus 71 highlight the potential for developing novel antiviral drugs (Ji, Wang, Hao, He, Gao, Li, Li, Jiang, & Li, 2013).

Safety and Hazards

The compound has been classified with the signal word “Danger” and has hazard statements H302 and H314. Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools.